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Tri-Salicylic Acid: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Tri-Salicylic acid, a linear trimer of salicylic acid, is recognized as a thermal decomposition

product of acetylsalicylic acid (aspirin).[1][2][3] This in-depth technical guide provides a

comprehensive overview of the known chemical properties and structural features of Tri-
Salicylic acid. It is intended to serve as a foundational resource for researchers and

professionals engaged in drug development and chemical analysis, particularly in the fields of

inflammation, obesity, diabetes, and cardiovascular disease, where its parent compounds have

shown significant activity.[4][5] This document collates available data on its chemical structure,

properties, and analytical considerations, while also highlighting areas where further research

is required.

Chemical Structure and Identification
Tri-Salicylic acid, systematically named 2-((2-((2-hydroxybenzoyl)oxy)benzoyl)oxy)benzoic

acid, is a molecule formed by three salicylic acid units linked by ester bonds. Its chemical

structure is presented below.

Caption: Chemical Structure of Tri-Salicylic Acid.
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Molecular Formula: C₂₁H₁₄O₇[1][3]

Molecular Weight: 378.33 g/mol [3]

CAS Number: 85531-17-5[1]

IUPAC Name: 2-((2-((2-hydroxybenzoyl)oxy)benzoyl)oxy)benzoic acid

Physicochemical Properties
Quantitative data for many of the physicochemical properties of Tri-Salicylic acid are not

readily available in the public domain. The following table summarizes the available information

and provides data for the related compound, salicylic acid, for comparative purposes.

Property Tri-Salicylic Acid
Salicylic Acid (for
comparison)

Physical State Solid[1]
Colorless to white crystalline

powder[6]

Melting Point Data not available 158.6 °C[6]

Boiling Point Data not available 211 °C at 20 mmHg[6]

Density Data not available 1.443 g/cm³ at 20 °C[6]

pKa Data not available 2.98[7]

Solubility

Soluble in DMF (25 mg/ml),

DMSO (10 mg/ml), and

Ethanol (25 mg/ml)[1]

Slightly soluble in water;

soluble in organic solvents[7]

Spectroscopic Data
Detailed spectroscopic data for Tri-Salicylic acid are not widely published. However,

commercial suppliers indicate that characterization data, including ¹H NMR, Mass

Spectrometry, and IR spectroscopy, are often available upon request. For reference, the

characteristic spectroscopic features of its monomer unit, salicylic acid, are well-documented.
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¹H Nuclear Magnetic Resonance (NMR) Spectroscopy
Specific ¹H NMR data for Tri-Salicylic acid is not available in the reviewed literature. The

spectrum would be complex due to the three distinct aromatic rings.

Mass Spectrometry (MS)
While the exact mass spectrum of Tri-Salicylic acid is not provided in the search results, its

molecular weight of 378.33 g/mol would correspond to the molecular ion peak.

Infrared (IR) Spectroscopy
The IR spectrum of Tri-Salicylic acid would be expected to show characteristic peaks for O-H

stretching of the phenolic hydroxyl and carboxylic acid groups, C=O stretching of the ester and

carboxylic acid groups, and C-O stretching, in addition to aromatic C-H and C=C stretching.

Thermogravimetric Analysis (TGA)
As a thermal decomposition product of aspirin, the thermal stability of Tri-Salicylic acid itself is

an area for further investigation. TGA could provide insights into its decomposition profile.

Experimental Protocols
Synthesis of Tri-Salicylic Acid
Tri-Salicylic acid is formed from the thermal decomposition of aspirin.[1][2] A detailed,

standardized protocol for its synthesis and purification is not explicitly available in the reviewed

literature. However, studies on the thermal decomposition of acetylsalicylic acid suggest that

the formation of linear oligomers occurs under anhydrous heating conditions.[8][9]

A general experimental approach for its formation can be inferred:
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Acetylsalicylic Acid (Aspirin)

Anhydrous Heating

Thermal Decomposition Mixture
(Salicylic Acid, Acetic Anhydride, Oligomers)

Chromatographic Purification

Tri-Salicylic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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